Cas no 88100-04-3 (Notoginsenoside Fa)

• Product Name: Notoginsenoside Fa
• CAS No: 88100-04-3
• MF: C₅₉H₁₀₀O₂₇
• MW: 1241.40912246704
• MDL: MFCD29904542
• CID: 1124029
• Update Time: 2024-10-26

Notoginsenoside Fa Chemical and Physical Properties

Names and Identifiers

• Notoginsenoside Fa
• (3beta,12beta)-20-[(6-O-beta-D-Glucopyranosyl-beta-D-glucopyranosyl)oxy]-12-hydroxydammar-24-en-3-yl O-beta-D-xylopyranosyl-(1→2)-O-beta-D-glucopyranosyl-(1→2)-beta-D-glucopyranoside
• NotoginsenosideFa
• (3β,12β)-20-[(6-O-β-D-Glucopyranosyl-β-D-glucopyranosyl)oxy]-12-hydroxydammar-24-en-3-yl O-β-D-xylopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→2)-β-D-glucopyranoside (ACI)

• MDL： MFCD29904542
• Inchi： 1S/C59H100O27/c1-24(2)10-9-14-59(8,86-52-47(76)42(71)40(69)31(82-52)23-78-50-46(75)41(70)37(66)28(19-60)79-50)25-11-16-58(7)35(25)26(63)18-33-56(5)15-13-34(55(3,4)32(56)12-17-57(33,58)6)83-53-48(43(72)38(67)29(20-61)80-53)85-54-49(44(73)39(68)30(21-62)81-54)84-51-45(74)36(65)27(64)22-77-51/h10,25-54,60-76H,9,11-23H2,1-8H3
• InChI Key： HERICYNRBVMDFO-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(O)C(O)C(OCC2C(O)C(O)C(O)C(OC(C3C4C(CC5C(C4(C)CC3)(C)CCC3C5(CCC(C3(C)C)OC3C(OC4C(OC5C(O)C(O)C(O)CO5)C(O)C(O)C(CO)O4)C(O)C(O)C(CO)O3)C)O)(CC/C=C(\C)/C)C)O2)O1

Computed Properties

• Exact Mass: 1240.65000
• Monoisotopic Mass: 1240.64519791 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 86
• Rotatable Bond Count: 18
• Complexity: 2270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 34
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 436
• Molecular Weight: 1241.4
• XLogP3: -1.3

Experimental Properties

• Color/Form: Powder
• Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 235-240°C
• Solubility: Insuluble (2.1E-3 g/L) (25 ºC),
• PSA: 436.21000
• LogP: -3.73930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids